5-chloro-N-methyl-1-phenylpyrazole-4-carboxamide

• CAS No.: 98533-21-2
• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol
• IUPAC Name: 5-chloro-N-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C11H10ClN3O/c1-13-11(16)9-7-14-15(10(9)12)8-5-3-2-4-6-8/h2-7H,1H3,(H,13,16)
• InChI Key: VVVOHKPOOLFGHQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(N(N=C1)C2=CC=CC=C2)Cl

Description

5-chloro-N-methyl-1-phenylpyrazole-4-carboxamide is a useful research compound. Its molecular formula is C11H10ClN3O and its molecular weight is 235.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.5 g of 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid, ethyl ester and 20 ml of 40% aqueous methylamine in 20 ml DMF was stirred at room temperature for about 45 hours. Thin layer chromatography showed mostly starting material so an additional 10 ml of 40% aqueous methylamine was added to the reaction mixture which was stirred for an additional 5 days. The reaction mixture was poured into ice water and the precipitated solid was collected by filtration. After drying, the solid was recrystallized from toluene to afford 2.3 g of 5-chloro-1-phenyl-N-methyl-1H-pyrazole-4-carboxamide. Yield 70%. mp=182°-183° C.